Cas no 4934-99-0 (methyl 3-hydroxycyclobutane-1-carboxylate)

• Product Name: methyl 3-hydroxycyclobutane-1-carboxylate
• CAS No: 4934-99-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00512755
• CID: 830082
• PubChem ID: 12815112
• Update Time: 2025-11-01

methyl 3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxycyclobutanecarboxylate
• 3-Hydroxy-cyclobutanecarboxylic acid methyl ester
• Cyclobutanecarboxylic acid, 3-hydroxy-, methyl ester
• 3-hydroxy-cinnamic acid methyl ester
• 3-Hydroxycyclobutansaeure-methylester
• 3-Hydroxy-zimtsaeure-methylester
• m-coumaric acid methyl ester
• m-Cumarsaeure-methylester
• methyl 3-coumarate
• methyl 3'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• methyl 3'-hydroxybiphenyl-4-carboxylate
• methyl 3-hydroxycinnamate
• Methyl 3-hydroxy-cyclobutanecarboxylate
• methylester of 3-hydroxycyclobutane-1-carboxylic acid
• 3-Hydroxycyclobutanecarboxylic acid methyl ester
• trans-Methyl 3-hydroxycyclobutanecarboxylate
• CIS-METHYL 3-HYDROXYCYCLOBUTANECARBOXYLATE
• Methyl cis-3-hydroxycyclobutanecarboxylate
• methyl 3-hydroxycyclobutane-1-carboxylate
• METHYL TRANS-3-HYDROXYCYCLOBUTANECARBOXYLATE
• cis-3-hydroxy-cyclobutanecarboxylic acid methyl ester
• cis-3-hydroxycyclobutanecarboxylic acid methyl ester
• t
• DS-5922
• Cyclobutanecarboxylic acid, 3-hydroxy-, methyl ester, trans-
• CS-0043491
• EN300-205322
• BYKHAEUVLSBWSU-SYDPRGILSA-N
• trans 3-hydroxy-cyclobutanecarboxylic acid methyl ester
• methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate
• Cis-methyl-3-hydroxycyclobutane-1-carboxylate
• MFCD18483114
• PB33903
• CIS-METHYL3-HYDROXYCYCLOBUTANECARBOXYLATE
• Methyl trans-3-hydroxycyclobutane-1-carboxylate
• CS-W004965
• DS-8378
• (1S,3S)-METHYL 3-HYDROXYCYCLOBUTANECARBOXYLATE
• J-522177
• AKOS006272248
• 63485-51-8
• AKOS006373498
• DB-096418
• EN300-7064177
• DB-352142
• SCHEMBL10225955
• SCHEMBL398333
• DTXSID801220213
• PB16819
• SY039196
• EN300-6958646
• SCHEMBL398511
• CS-0044067
• MFCD00512755
• SY099839
• MFCD18483124
• SCHEMBL398332
• methyl (1r,3r)-3-hydroxycyclobutane-1-carboxylate
• PB11695
• 4934-99-0
• BYKHAEUVLSBWSU-URHBZAFASA-N
• trans-3-hydroxy-cyclobutanecarboxylic acid methyl ester
• trans-3-Hydroxycyclobutanecarboxylic acid methyl ester
• AKOS006373497
• DS-15690
• SY035882
• 63485-50-7
• BYKHAEUVLSBWSU-UHFFFAOYSA-N
• Methyl cis-3-hydroxycyclobutane-1-carboxylate
• A827703
• SCHEMBL12030307

• MDL： MFCD00512755
• Inchi： 1S/C6H10O3/c1-9-6(8)4-2-5(7)3-4/h4-5,7H,2-3H2,1H3
• InChI Key： BYKHAEUVLSBWSU-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0

Experimental Properties

• Density: 1.232
• Boiling Point: 190 ºC
• Flash Point: 76 ºC
• PSA: 46.53000
• LogP: -0.06970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-hydroxycyclobutane-1-carboxylate

Methyl 3-Hydroxycyclobutane-1-Carboxylate: A Comprehensive Overview

Methyl 3-hydroxycyclobutane-1-carboxylate, also known by its CAS number 4934-99-0, is a unique organic compound with a diverse range of applications in various industries. This compound, characterized by its cyclobutane ring structure, has garnered significant attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the properties, synthesis, applications, and the latest research findings related to methyl 3-hydroxycyclobutane-1-carboxylate.

The molecular structure of methyl 3-hydroxycyclobutane-1-carboxylate is intriguing. It consists of a four-membered cyclobutane ring with a hydroxyl group at the third position and a carboxylic acid ester group at the first position. This configuration imparts the compound with unique physical and chemical properties. The small ring size introduces strain into the molecule, which can influence its reactivity and stability. Recent studies have explored the impact of this strain on the compound's behavior in different chemical environments, shedding light on its potential for use in strained-ring chemistry.

One of the most significant advancements in the study of methyl 3-hydroxycyclobutane-1-carboxylate has been its application in drug discovery. Researchers have found that the compound exhibits promising bioactivity in preliminary assays, making it a candidate for further exploration in medicinal chemistry. The hydroxyl group and ester functionality provide opportunities for functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. For instance, recent research has focused on modifying the ester group to improve bioavailability and reduce toxicity.

In addition to its pharmaceutical applications, methyl 3-hydroxycyclobutane-1-carboxylate has shown potential in agrochemicals. Its ability to interact with biological systems makes it a candidate for use as a plant growth regulator or an active ingredient in pesticides. Studies have demonstrated that the compound can influence plant hormone signaling pathways, suggesting its role in enhancing crop yield and stress resistance. This area of research is still in its early stages, but the findings so far are promising.

The synthesis of methyl 3-hydroxycyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of cyclobutanone derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed transition metal catalysts to facilitate key transformations, such as cycloadditions and ring-opening reactions. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemistry.

Another area of interest is the use of methyl 3-hydroxycyclobutane-1-carboxylate as a building block in organic synthesis. Its strained ring system makes it an attractive precursor for constructing complex molecules with non-planar geometries. Recent studies have explored its utility in synthesizing natural product analogs and heterocyclic compounds, highlighting its versatility as an intermediate.

From an environmental perspective, understanding the fate and toxicity of methyl 3-hydroxycyclobutane-1-carboxylate is crucial for its safe application. Research has shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are needed to assess its long-term impact on ecosystems and human health.

In conclusion, methyl 3-hydroxycyclobutane-1-carboxylate (CAS No: 4934-99-0) is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it a valuable tool in drug discovery, agrochemicals, and organic synthesis. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.